Cas no 77486-15-8 (5-Undecanone, 7-hydroxy-)

• Product Name: 5-Undecanone, 7-hydroxy-
• CAS No: 77486-15-8
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 535987
• PubChem ID: 10943190
• Update Time: 2025-04-19

5-Undecanone, 7-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 5-Undecanone, 7-hydroxy-
• 7-hydroxyundecan-5-one
• SCHEMBL10765419
• DTXSID30449206
• 77486-15-8

• Inchi： 1S/C11H22O2/c1-3-5-7-10(12)9-11(13)8-6-4-2/h10,12H,3-9H2,1-2H3
• InChI Key： IGYHBFPKYFVVBT-UHFFFAOYSA-N
• SMILES： OC(CC(CCCC)=O)CCCC

Computed Properties

• Exact Mass: 186.16206
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3